Cas no 656226-69-6 (2-Thiophenecarboxylic acid,5-[1-[2-[4-(trifluoromethyl)phenyl]ethyl]-1H-pyrazol-3-yl]-)

• Product Name: 2-Thiophenecarboxylic acid,5-[1-[2-[4-(trifluoromethyl)phenyl]ethyl]-1H-pyrazol-3-yl]-
• CAS No: 656226-69-6
• MF: C₁₇H₁₃F₃N₂O₂S
• MW: 366.357533216476
• CID: 1689939
• Update Time: 2024-09-03

2-Thiophenecarboxylic acid,5-[1-[2-[4-(trifluoromethyl)phenyl]ethyl]-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,5-[1-[2-[4-(trifluoromethyl)phenyl]ethyl]-1H-pyrazol-3-yl]-
• 2-Thiophenecarboxylic acid, 5-[1-[2-[4-(trifluoromethyl)phenyl]ethyl]-1H-pyrazol-3-yl]-

• Inchi： 1S/C17H13F3N2O2S/c18-17(19,20)12-3-1-11(2-4-12)7-9-22-10-8-13(21-22)14-5-6-15(25-14)16(23)24/h1-6,8,10H,7,9H2,(H,23,24)
• InChI Key： SASRDZAAUHHRLX-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C2C=CN(CCC3=CC=C(C(F)(F)F)C=C3)N=2)=CC=1

Computed Properties

• Exact Mass: 366.06509

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 522.8±50.0 °C(Predicted)
• PSA: 55.12
• pka: 3.21±0.10(Predicted)